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For Researchers, Scientists, and Drug Development Professionals

Polydimethylsiloxane (PDMS) is a silicon-based organic polymer that has become a

cornerstone material in the field of microfluidics, particularly for rapid prototyping and the

fabrication of lab-on-a-chip devices. Its widespread adoption is attributed to a unique

combination of properties including optical transparency, biocompatibility, ease of fabrication,

and tunable mechanical characteristics. This guide provides an in-depth overview of the core

physical properties of PDMS relevant to microfluidic applications, with a focus on quantitative

data and detailed experimental methodologies.

Core Physical Properties of PDMS (Sylgard 184)
The physical properties of PDMS, particularly the commonly used Sylgard 184 formulation, are

not fixed but can be tailored by adjusting the ratio of the base elastomer to the curing agent, as

well as the curing temperature and time. These parameters critically influence the degree of

cross-linking within the polymer network, thereby affecting its mechanical, optical, and surface

properties.

Quantitative Data Summary
The following tables summarize key physical properties of PDMS (Sylgard 184) under various

conditions.
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Property Value Conditions

Young's Modulus 12 kPa - 2.0 MPa

Varies with curing agent ratio

(e.g., 1:60 to 1:10 base to

curing agent)[1]

1.32 - 2.97 MPa
Dependent on curing

temperature[2]

Refractive Index ~1.41-1.43
Dependent on wavelength and

curing conditions

Thermal Conductivity 0.15 - 0.22 W/(m·K) At room temperature

Gas Permeability See Table 4 for specific gases
Highly permeable to gases like

O₂, CO₂, and N₂

Surface Energy ~19-22 mN/m (native) Hydrophobic surface

30 - 70 mN/m (after plasma

treatment)

Hydrophilic surface, though

this effect is temporary[3][4]

Density ~0.965 - 1.03 g/cm³
Varies slightly with

formulation[5]

Table 1: General Physical Properties of PDMS (Sylgard 184)

Curing Agent Ratio (Base:Agent) Young's Modulus (MPa)

5:1 ~3.0

10:1 ~1.5 - 2.5

20:1 ~0.5

30:1 ~0.1 - 0.3

40:1 ~0.05

Table 2: Influence of Curing Agent Ratio on Young's Modulus of PDMS (Sylgard 184).[1]
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Curing Temperature (°C) Young's Modulus (MPa)

25 (Room Temperature) ~1.3

60 ~1.8

80 ~2.2

100 ~2.5

150 ~2.9

Table 3: Influence of Curing Temperature on Young's Modulus of PDMS (Sylgard 184) (10:1

ratio).[2]

Gas Permeability (Barrer*)

Oxygen (O₂) ~800

Carbon Dioxide (CO₂) ~3200

Nitrogen (N₂) ~400

Table 4: Gas Permeability of PDMS (Sylgard 184) at Room Temperature.

*1 Barrer = 10⁻¹⁰ cm³ (STP) · cm / (cm² · s · cmHg)

Experimental Protocols
Detailed methodologies for characterizing the key physical properties of PDMS are crucial for

reproducible research and development.

Measurement of Young's Modulus via Uniaxial Tensile
Testing
This protocol is based on ASTM D412 and ASTM D638 standards for testing vulcanized rubber

and thermoplastic elastomers.[6][7]

Methodology:
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Sample Preparation:

Prepare PDMS by mixing the base and curing agent at the desired ratio (e.g., 10:1).

Degas the mixture in a vacuum chamber to remove air bubbles.

Pour the mixture into a "dog-bone" shaped mold conforming to ASTM D412 Type C or

ASTM D638 Type IV specifications.[2]

Cure the PDMS at the desired temperature and duration (e.g., 80°C for 2 hours).

Carefully demold the cured PDMS samples.

Tensile Test:

Use a universal testing machine (UTM) equipped with a suitable load cell (e.g., 10 kN).[8]

Measure the initial cross-sectional area of the gauge section of the dog-bone sample.

Clamp the sample into the grips of the UTM, ensuring it is aligned vertically.

Apply a tensile load at a constant cross-head speed (e.g., 10 mm/min).[8]

Record the force and displacement data until the sample fractures.

Data Analysis:

Convert the force-displacement data into a stress-strain curve.

Engineering Stress (σ) = Force / Initial Cross-sectional Area

Engineering Strain (ε) = Change in Length / Initial Gauge Length

Determine the Young's Modulus (Elastic Modulus) from the initial linear portion of the

stress-strain curve (typically between 0.05 and 0.25 strain for PDMS).[1]

Measurement of Refractive Index using a Prism Coupler
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The prism coupling technique is a precise method for determining the refractive index of bulk

materials.[9][10]

Methodology:

Sample Preparation:

Prepare a flat, optically smooth PDMS sample of a known thickness.

Ensure the surface is clean and free of defects.

Measurement:

Place the PDMS sample on the stage of the prism coupler.

Bring a high-refractive-index prism into contact with the PDMS surface.

A laser beam is directed through the prism and into the PDMS sample at various angles.

At specific angles, known as mode angles, light will couple into the PDMS and propagate

as a guided wave.

A photodetector measures the intensity of the reflected light, which will show sharp dips at

the mode angles.

Data Analysis:

The software associated with the prism coupler uses the measured mode angles and the

known refractive index of the prism to calculate the refractive index of the PDMS sample

at the specific wavelength of the laser.

Measurement of Thermal Conductivity via the Transient
Hot-Wire Method
The transient hot-wire technique is a common and reliable method for measuring the thermal

conductivity of insulating materials like PDMS.[11][12]

Methodology:
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Sample Preparation:

Prepare two identical flat slabs of cured PDMS.

A thin, electrically resistive wire (e.g., platinum) is sandwiched between the two PDMS

slabs.

Measurement:

A constant electrical current is passed through the wire, causing it to heat up.

The wire acts as both a line heat source and a resistance thermometer.

The temperature rise of the wire is measured as a function of time by monitoring its

electrical resistance.

Data Analysis:

The thermal conductivity of the PDMS is determined from the slope of the temperature rise

versus the logarithm of time. The relationship is based on the solution to the transient heat

conduction equation for a line source in an infinite medium.

Measurement of Gas Permeability using a Gas
Permeation Cell
This method determines the rate at which a specific gas passes through a PDMS membrane.

Methodology:

Sample Preparation:

Fabricate a thin, uniform PDMS membrane of a known thickness and area.

Ensure the membrane is free of pinholes or defects.

Measurement:
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Mount the PDMS membrane in a gas permeation cell, which separates a high-pressure

feed side from a low-pressure permeate side.

Introduce the test gas (e.g., O₂, CO₂, N₂) at a constant high pressure to the feed side.

The permeate side is initially evacuated.

Measure the increase in pressure on the permeate side over time as the gas permeates

through the membrane.

Data Analysis:

The gas permeability (P) is calculated using the following equation:

P = (V * L) / (A * Δp * R * T) * (dp/dt)

Where V is the volume of the permeate side, L is the membrane thickness, A is the

membrane area, Δp is the pressure difference across the membrane, R is the ideal gas

constant, T is the absolute temperature, and dp/dt is the rate of pressure increase on

the permeate side.

Measurement of Surface Energy via Sessile Drop
Contact Angle Measurement
The sessile drop method is a straightforward technique to determine the wettability and surface

energy of a solid surface.[13][14][15]

Methodology:

Sample Preparation:

Prepare a flat, clean PDMS sample.

For measuring the effect of surface modification, treat the PDMS surface with oxygen

plasma immediately before measurement.[16][17]

Measurement:
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Place the PDMS sample on the stage of a contact angle goniometer.

Dispense a small droplet of a probe liquid with known surface tension components (e.g.,

deionized water, diiodomethane) onto the PDMS surface.

A camera captures a side-profile image of the droplet.

Data Analysis:

Software analyzes the shape of the droplet at the solid-liquid-vapor interface to determine

the contact angle (θ).

To determine the surface energy of the PDMS, contact angles are measured with at least

two different probe liquids.

The Owens-Wendt-Rabel-Kaelble (OWRK) method is then commonly used to calculate

the total surface energy and its polar and dispersive components from the measured

contact angles.

Visualizations
PDMS Microfluidic Device Fabrication via Soft
Lithography

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Master Mold Fabrication

PDMS Replica Molding

Device Assembly

Silicon Wafer

Spin-coat Photoresist

Photomask Alignment

UV Exposure

Post-exposure Bake

Development

Master Mold

Pour PDMS Prepolymer

Degas PDMS

Cure PDMS

Peel off PDMS Replica

Punch Inlets/Outlets

Plasma Treatment (PDMS & Glass)

Bonding

Final Microfluidic Device

Click to download full resolution via product page

Caption: Workflow for fabricating a PDMS microfluidic device using soft lithography.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b083357?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PDMS Surface Modification via Plasma Treatment

Native PDMS

Plasma Treatment

Introduction of O₂ or Air Plasma

Hydrophilic PDMS
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Caption: The process of PDMS surface modification using plasma treatment and subsequent

hydrophobic recovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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